Cas no 1247713-51-4 ([1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol)

• Product Name: [1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol
• CAS No: 1247713-51-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5047455
• Update Time: 2025-05-27

[1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(oxolane-3-carbonyl)piperidin-3-yl]methanol
• [3-(hydroxymethyl)piperidin-1-yl]-(oxolan-3-yl)methanone
• [1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol

• Inchi： 1S/C11H19NO3/c13-7-9-2-1-4-12(6-9)11(14)10-3-5-15-8-10/h9-10,13H,1-8H2
• InChI Key： JEPWWZSVNQIJBP-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(N1CCCC(CO)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: -0.3
• Topological Polar Surface Area: 49.8

Additional information on [1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol

Comprehensive Overview of [1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol (CAS No. 1247713-51-4)

[1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol (CAS No. 1247713-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by the presence of both oxolane (tetrahydrofuran) and piperidine rings, is a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a methanol group attached to the piperidine ring, makes it a valuable building block for drug discovery and material science.

The compound's CAS No. 1247713-51-4 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. Recent trends in organic synthesis highlight the growing demand for heterocyclic compounds like [1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol, particularly in the development of bioactive molecules and pharmaceutical intermediates. Searches for "piperidine derivatives" and "oxolane-based synthesis" have surged, reflecting the compound's relevance in modern chemistry.

One of the key advantages of [1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol lies in its potential role in drug design. The piperidine moiety is a common pharmacophore in many FDA-approved drugs, while the oxolane ring contributes to enhanced solubility and metabolic stability. Researchers are increasingly exploring its use in central nervous system (CNS) therapeutics, as evidenced by rising queries about "CNS-active piperidine compounds" in academic databases.

From a synthetic perspective, the compound's methanol functional group offers opportunities for further derivatization, making it a flexible scaffold for medicinal chemistry applications. Its stability under various reaction conditions has been a topic of discussion in forums focusing on "advanced organic synthesis techniques." Additionally, the compound's potential in catalysis and material science is being investigated, aligning with the broader interest in sustainable chemical processes.

Quality control and analytical characterization of CAS No. 1247713-51-4 are essential for its reliable application. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's spectral data and physicochemical properties are frequently searched by analytical chemists and quality assurance professionals.

In conclusion, [1-(Oxolane-3-carbonyl)piperidin-3-yl]methanol represents a promising compound at the intersection of pharmaceutical research and industrial chemistry. Its unique structural features and adaptability position it as a valuable asset in the development of novel therapeutics and functional materials. As research continues, this compound is likely to remain a focal point in discussions about innovative chemical synthesis and drug discovery.